Cas no 1219636-66-4 (3-Iodo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 3-Iodo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1219636-66-4
• MF: C₆H₅IN₄
• MW: 260.035172224045
• CID: 5059305
• Update Time: 2023-08-25

3-Iodo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C6H5IN4/c1-11-6-4(5(7)10-11)2-8-3-9-6/h2-3H,1H3
• InChI Key： AIOBPNSEERHGOU-UHFFFAOYSA-N
• SMILES： IC1C2=CN=CN=C2N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• XLogP3: 0.9
• Topological Polar Surface Area: 43.6